Cas no 1027514-08-4 (2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid
• CAS No: 1027514-08-4
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 6163457
• PubChem ID: 39058311
• Update Time: 2025-07-22

2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid
• 2-(1,3-benzodioxol-5-yl)-2,2-difluoroacetic acid
• AKOS017554308
• EN300-1996348
• 1027514-08-4

• Inchi： 1S/C9H6F2O4/c10-9(11,8(12)13)5-1-2-6-7(3-5)15-4-14-6/h1-3H,4H2,(H,12,13)
• InChI Key： BKBSQDACROKTCS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC2=C(C=1)OCO2)F

Computed Properties

• Exact Mass: 216.02341499g/mol
• Monoisotopic Mass: 216.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid

Professional Introduction to Compound with CAS No. 1027514-08-4 and Product Name: 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid

Compound with the CAS number 1027514-08-4 and the product name 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a 1,3-dioxaindan moiety combined with a difluoroacetic acid group creates a molecular framework that exhibits intriguing chemical reactivity and biological activity.

The 1,3-dioxaindan core is a heterocyclic compound that serves as a versatile scaffold in medicinal chemistry. Its rigid bicyclic structure provides stability while allowing for modifications at various positions, making it an ideal candidate for drug design. The difluoroacetic acid component introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability, bioavailability, and binding affinity in drug molecules. This combination of structural features makes 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid a promising candidate for further exploration in the development of novel therapeutic agents.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to enhanced interactions with biological targets. The incorporation of fluorine into difluoroacetic acid derivatives has been shown to increase the lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of drug candidates. This property is particularly valuable in the design of long-acting pharmaceuticals.

In addition to its structural advantages, 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid exhibits interesting chemical properties that make it useful in synthetic chemistry. The 1,3-dioxaindan ring can participate in various reactions, including nucleophilic substitution and metal-catalyzed coupling reactions, which are essential for constructing more complex molecular architectures. The difluoroacetic acid group can also undergo transformations such as esterification or amidation, providing further flexibility in derivative synthesis. These reactivity patterns make this compound a valuable building block for the development of new drugs and agrochemicals.

Current research in the field of drug discovery is increasingly focused on identifying compounds that can modulate inflammation and immune responses. The unique structure of 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid suggests potential applications in this area. Preclinical studies have indicated that derivatives of difluoroacetic acids may have anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. The presence of the 1,3-dioxaindan moiety could further enhance these effects by providing a scaffold that interacts with biological targets involved in immune regulation.

The synthesis of 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key steps such as ring formation and fluorination reactions, which require precise control to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability. These improvements are crucial for translating laboratory discoveries into viable pharmaceuticals.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. Fluorinated compounds are widely used in advanced materials due to their thermal stability and chemical resistance. Additionally, derivatives of difluoroacetic acids have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. As research continues to uncover new uses for compounds like 2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid, their impact on multiple industries is likely to grow.

In conclusion,1027514-08-4 and its corresponding product name,2-(1,3-dioxaindan-5-yl)-2,2-difluoroacetic acid, represent a significant advancement in chemical research with broad applications across multiple fields. The unique structural features of this compound make it a valuable tool for drug discovery and material science alike. As our understanding of its properties continues to evolve,this compound is poised to play an important role in future innovations.